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Compound of Interest

Compound Name: ICG-OSu

Cat. No.: B2660905

Audience: Researchers, scientists, and drug development professionals.

Introduction: Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by the
Food and Drug Administration (FDA) for various clinical diagnostic applications, including
cardiac output monitoring, hepatic function studies, and ophthalmic angiography.[1][2][3] Its
application in targeted imaging and therapy is often limited by its short plasma half-life (150-
180 seconds), concentration-dependent aggregation in aqueous solutions, and nonspecific
binding to plasma proteins.[1][4] To overcome these limitations, ICG can be conjugated to
nanoparticles, which enhances its stability, circulation time, and allows for targeted delivery to
specific tissues or cells, such as tumors, through the enhanced permeability and retention
(EPR) effect.

ICG-OSu is an amine-reactive derivative of ICG, containing an N-hydroxysuccinimide (NHS)
ester group. This functional group readily reacts with primary amines on the surface of
nanoparticles to form stable amide bonds, providing a straightforward and efficient method for
covalent conjugation. This document provides a detailed protocol for the conjugation of ICG-
OSu to amine-functionalized nanoparticles, along with methods for characterization and a
summary of expected quantitative data.

Principle of Conjugation

The conjugation of ICG-OSu to amine-functionalized nanoparticles is based on the reaction
between the N-hydroxysuccinimide (NHS) ester of ICG-OSu and primary amine groups (-NH2)
present on the nanoparticle surface. This reaction, typically carried out in a buffer with a pH of
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7.2-9.5, results in the formation of a stable amide bond and the release of N-
hydroxysuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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